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Compound of Interest

Compound Name: MCLA hydrochloride

Cat. No.: B162012 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MCLA (2-Methyl-6-(p-methoxyphenyl)-3,7-dihydroimidazo[1,2-a]pyrazin-3-one) hydrochloride is

a highly sensitive chemiluminescent probe used for the detection and quantification of reactive

oxygen species (ROS), particularly superoxide anion (O₂•−) and singlet oxygen (¹O₂). Its

reaction with these species results in the emission of blue light (luminescence), providing a

dynamic and versatile method for measuring ROS production both intracellularly and

extracellularly. These application notes provide a detailed protocol for the preparation, storage,

and handling of MCLA hydrochloride stock solutions for use in research settings.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and solubility properties of MCLA
hydrochloride.

Table 1: Chemical and Physical Properties
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Property Value

Synonyms
6-(4-Methoxyphenyl)-2-methylimidazo[1,2-

a]pyrazin-3(7H)-one hydrochloride

Molecular Formula C₁₄H₁₄ClN₃O₂

Molecular Weight 291.73 g/mol [1][2][3]

CAS Number 128322-44-1[1][2][3]

Purity ≥98% (HPLC)[1][3]

Appearance
Light yellow to yellow crystalline solid or

powder[4][5]

Table 2: Solubility Data

Solvent Solubility Notes

DMSO ≥ 5 mg/mL[3][6]

Warmed solvent may improve

dissolution. AAT Bioquest

suggests volumes for

preparing 1 mM, 5 mM, and 10

mM solutions.[7]

DMF ≥ 10 mg/mL[3]

Ethanol ≥ 2 mg/mL[3][6]

PBS (pH 7.2) ≥ 5 mg/mL[3][6]

Table 3: Recommended Storage Conditions
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Form Temperature Duration Conditions

Solid Powder -20°C 2 to 3 years[1][2]

Keep tightly sealed,

away from light and

moisture.[5]

2-8°C or 4°C Variable

For shorter-term

storage as per

supplier.[4][5]

Stock Solution -80°C 6 to 12 months[1][2][5]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[5]

-20°C 1 month[1][5]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[5]

Experimental Protocols
This protocol describes the preparation of a concentrated stock solution, which can be further

diluted to working concentrations for specific assays.

Materials:

MCLA Hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking polypropylene or amber glass vials

Pipettes and sterile, filtered pipette tips

Antistatic microspatula

Equipment:
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Calibrated analytical balance

Vortex mixer

Sonicator bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of MCLA hydrochloride powder to equilibrate to

room temperature for at least 1 hour to prevent condensation of moisture.[1]

Calculation:

Determine the desired volume of stock solution (e.g., 1 mL).

Calculate the mass of MCLA hydrochloride needed. For a 5 mg/mL solution in 1 mL of

solvent, 5 mg of powder is required.

Weighing: Using an antistatic microspatula, carefully weigh the calculated amount of MCLA
hydrochloride powder and place it into a sterile vial.

Dissolution:

Add the calculated volume of DMSO to the vial containing the powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. A clear,

yellow solution should be formed.

If dissolution is difficult, gentle warming (to no more than 37°C) or brief sonication can be

applied.[4]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in light-blocking vials.[5][8]

Label each aliquot clearly with the compound name, concentration, solvent, and

preparation date.
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Store the aliquots at -80°C for long-term stability (up to 12 months) or at -20°C for shorter-

term use (up to 1 month).[1][2][5]

This is an example of how the prepared MCLA stock solution can be used to measure

superoxide production.

Procedure:

Prepare a working solution of MCLA by diluting the DMSO stock solution in an appropriate

assay buffer (e.g., Tris-HCl or PBS). The final MCLA concentration in the assay is typically

low, for instance, 0.1 µM (1 x 10⁻⁷ M).[5]

In a luminometer-compatible plate or tube, combine the reaction components, which may

include cells or an enzymatic superoxide-generating system (e.g., xanthine/xanthine

oxidase).

Initiate the chemiluminescence measurement by adding the MCLA working solution to the

reaction mixture.[5]

Measure the light emission immediately and continuously using a luminescence reader at

25°C or 37°C. The signal is proportional to the rate of superoxide production.

Visualizations
The following diagram illustrates the standard workflow for preparing and using MCLA
hydrochloride stock solution.
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Stock Solution Preparation

Experimental Use
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Caption: Workflow for MCLA hydrochloride stock solution preparation and use.

MCLA does not activate a signaling pathway but rather detects the output of pathways that

generate ROS. This diagram shows how an external stimulus can lead to ROS production that
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is then detected by MCLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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